Cas no 61363-62-0 (Acetic acid, [(2-oxopropyl)thio]-, methyl ester)

• Product Name: Acetic acid, [(2-oxopropyl)thio]-, methyl ester
• CAS No: 61363-62-0
• MF: C₆H₁₀O₃S
• MW: 162.206800937653
• CID: 482288
• PubChem ID: 3761561
• Update Time: 2025-06-08

Acetic acid, [(2-oxopropyl)thio]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(2-oxopropyl)thio]-, methyl ester
• methyl 2-(2-oxopropylsulfanyl)acetate
• METHYL 2-[(2-OXOPROPYL)SULFANYL]ACETATE
• Acetic acid, 2-[(2-oxopropyl)thio]-, methyl ester
• 61363-62-0
• SCHEMBL2690145
• DTXSID80396059
• BMYZBKVJSRJYEY-UHFFFAOYSA-N
• methyl 2-(2-oxopropylthio)acetate
• MS-1254
• methyl2-[(2-oxopropyl)sulfanyl]acetate
• AKOS005107688
• methyl [(2-oxopropyl)sulfanyl]acetate
• (2-Oxo-propylsulfanyl)-acetic acid methyl ester

• Inchi： 1S/C6H10O3S/c1-5(7)3-10-4-6(8)9-2/h3-4H2,1-2H3
• InChI Key： BMYZBKVJSRJYEY-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)CC(C)=O

Computed Properties

• Exact Mass: 162.0351
• Monoisotopic Mass: 162.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 68.7Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Acetic acid, [(2-oxopropyl)thio]-, methyl ester

Acetic acid, [(2-oxopropyl)thio]-, methyl ester (CAS No. 61363-62-0): A Comprehensive Overview

Acetic acid, [(2-oxopropyl)thio]-, methyl ester, commonly identified by its CAS number 61363-62-0, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound, also known as methyl (2-oxopropylthio)acetate, has garnered attention due to its unique structural properties and potential applications in various chemical syntheses. The molecular structure of this ester includes a thioether linkage, which makes it a versatile intermediate in the synthesis of more complex molecules.

The compound’s relevance is further underscored by its role in the development of novel pharmaceutical agents. In recent years, there has been a growing interest in thioether-containing compounds due to their potential bioactivity. Specifically, the presence of the (2-oxopropyl)thio group in the molecule suggests that it may exhibit properties conducive to drug development, such as interaction with biological targets and improved metabolic stability. This has prompted extensive research into its derivatives and analogs.

One of the most compelling aspects of Acetic acid, [(2-oxopropyl)thio]-, methyl ester is its utility as a building block in organic synthesis. The ester functionality allows for easy modification through various chemical reactions, including transesterification, hydrolysis, and condensation reactions. These reactions are crucial for constructing more complex molecules, such as heterocyclic compounds and polymers. The thioether moiety also provides a site for further functionalization, enabling chemists to tailor the properties of the resulting compounds to specific applications.

Recent studies have highlighted the compound’s potential in the synthesis of agrochemicals. Thioether-containing compounds are known to exhibit herbicidal and pesticidal properties, making them valuable in crop protection. The structural features of Acetic acid, [(2-oxopropyl)thio]-, methyl ester make it a promising candidate for developing new formulations that are both effective and environmentally friendly. Researchers have been exploring its efficacy in controlling weed growth and protecting crops from pests without causing undue harm to non-target organisms.

In addition to its agrochemical applications, this compound has shown promise in the field of material science. The ability to incorporate thioether groups into polymers can enhance their thermal stability and mechanical strength. This has led to investigations into using Acetic acid, [(2-oxopropyl)thio]-, methyl ester as a monomer or intermediate in the production of advanced materials. Such materials could find applications in industries ranging from aerospace to electronics, where high-performance polymers are essential.

The pharmaceutical industry has also been keenly interested in this compound due to its potential as a precursor for active pharmaceutical ingredients (APIs). The structural motif present in Acetic acid, [(2-oxopropyl)thio]-, methyl ester is reminiscent of several known drugs that have demonstrated therapeutic efficacy. By leveraging this compound as a starting point, researchers can explore new drug candidates that may address unmet medical needs. The synthesis of such candidates often involves multi-step reactions where this ester serves as a key intermediate.

Advances in synthetic methodologies have further enhanced the appeal of Acetic acid, [(2-oxopropyl)thio]-, methyl ester. Modern techniques such as flow chemistry and catalytic processes have made it possible to produce this compound more efficiently and on larger scales. These improvements have not only reduced costs but also opened up new avenues for research and development. For instance, flow chemistry allows for precise control over reaction conditions, which is crucial when working with sensitive intermediates like this one.

The environmental impact of using Acetic acid, [(2-oxopropyl)thio]-, methyl ester has also been a point of consideration. As with any chemical product used on a commercial scale, it is essential to ensure that its production and application do not adversely affect ecosystems. Fortunately, preliminary studies suggest that this compound is biodegradable under certain conditions. This characteristic is particularly important for applications where environmental safety is a priority.

In conclusion, Acetic acid, [(2-oxopropyl)thio]-, methyl ester (CAS No. 61363-62-0) is a multifaceted compound with significant potential across multiple industries. Its unique structural features make it valuable in pharmaceutical research、agrochemical development、and material science applications。Ongoing research continues to uncover new uses for this compound，underscoring its importance in modern chemistry。As synthetic methods improve and our understanding of its properties deepens，we can expect even more innovative applications to emerge。